2-(Benzo[b]thiophen-2-yl)pyridin-4-ol

• IUPAC Name: 2-(1-benzothiophen-2-yl)-1H-pyridin-4-one
• InChI: InChI=1S/C13H9NOS/c15-10-5-6-14-11(8-10)13-7-9-3-1-2-4-12(9)16-13/h1-8H,(H,14,15)
• InChI Key: CYXFVXUFPBMCHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=O)C=CN3
• Molecular Formula: C13H9NOS
• DSSTOX Substance ID: DTXSID70692613
• Molecular Weight: 227.28 g/mol
• CAS RN: 1261913-21-6

Description

This compound belongs to the class of organic compounds known as 1-benzothiophenes. It is an aromatic heterocyclic compound containing the Benzo [b]thiophene ring system.

Synthesis Analysis

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C13H9NOS. Its molecular weight is 227.28200 and its exact mass is 227.04000.

Chemical Reactions Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C13H9NOS, a molecular weight of 227.28200, an exact mass of 227.04000, a PSA of 61.36000, and a LogP of 3.66890.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Properties

. This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.

Antimicrobial Properties

. This suggests that our compound could be used in the development of new antimicrobial drugs.

Industrial Chemistry

. This suggests that our compound could have potential applications in this field.

Material Science

. This suggests that our compound could be used in the development of new organic semiconductors.

Organic Field-Effect Transistors (OFETs)

. This suggests that our compound could be used in the development of new OFETs.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that our compound could be used in the development of new OLEDs.

Photophysical Applications

. This suggests that our compound could have potential applications in photophysical research.

Mechanism of Action

Target of Action

It’s known that this compound has been examined for its inhibitory potential against various bacteria and fungi .

Mode of Action

It’s known that the compound exhibits major absorption bands assigned to π–π* transitions involving its moieties, as well as weak intramolecular charge-transfer (ict) transitions .

Biochemical Pathways

The compound’s photophysical properties suggest that it may affect pathways involving intramolecular charge-transfer (ict) transitions .

Result of Action

The compound’s action results in major absorption bands and weak intramolecular charge-transfer (ICT) transitions . It also shows inhibitory potential against various bacteria and fungi . .

Safety and Hazards

This compound is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is advised to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. This suggests that there is potential for future research and development in this area.